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Compound of Interest

Compound Name: Chlorofluoroacetic acid

Cat. No.: B1211338 Get Quote

Application Notes and Protocols: Chlorofluoroacetic
Acid
For Researchers, Scientists, and Drug Development Professionals

These notes provide essential information and standardized protocols for the safe handling,

storage, and disposal of chlorofluoroacetic acid (CFAA) in a laboratory setting. Adherence to

these guidelines is critical to ensure personnel safety and environmental protection.

Physicochemical and Hazard Data
Chlorofluoroacetic acid (CAS No. 471-44-3) is a halogenated acetic acid derivative.[1] Its

properties and hazard classifications are summarized below.
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Property Value Reference

Molecular Formula C₂H₂ClFO₂ [1][2][3][4]

Molecular Weight 112.49 g/mol [2][3]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 162 °C at 760 mmHg [2][4]

Melting Point 150-153 °C [2][5]

Flash Point 58.6 °C [2][4]

Density 1.532 g/cm³ [2][4]

Vapor Pressure 1.14 mmHg at 25 °C [2][4]

Acidity (pKa) 1.51 ± 0.10 (Predicted) [2]

Solubility
Soluble in water and organic

solvents
[1]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement Reference

Flammable liquids Category 3
H226: Flammable

liquid and vapor
[3]

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[3][6][7]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[3][6][7]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[3][6][7]

Skin

Corrosion/Irritation
Category 1B/1A

H314: Causes severe

skin burns and eye

damage

[3][6][7]

Corrosive to metals -
H290: May be

corrosive to metals
[8]

Experimental Protocols
Protocol 1: Safe Handling and Personal Protective
Equipment (PPE)
Objective: To outline the necessary precautions and PPE to prevent exposure during the

handling of chlorofluoroacetic acid.

Methodology:

Engineering Controls:

All work with chlorofluoroacetic acid must be conducted in a certified chemical fume

hood to keep airborne concentrations low.[9]

Ensure an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[9][10]

Personal Protective Equipment (PPE):
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Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile, neoprene).[9]

Discard and replace gloves immediately if they become contaminated.

Eye and Face Protection: Use tightly fitting safety goggles and a face shield.[10][11]

Standard safety glasses are not sufficient.

Skin and Body Protection: Wear a lab coat or a chemical-resistant apron.[8] Long-sleeved

clothing is required.[11] Ensure open cuts or abraded skin are not exposed.[8]

Respiratory Protection: If there is a risk of inhalation (e.g., outside of a fume hood, during

a large spill), use a NIOSH/MSHA-approved respirator with an appropriate cartridge for

organic acids and halogenated compounds.[11]

General Hygiene and Handling Practices:

Avoid all personal contact, including inhalation of vapors or mists.[8]

Do not eat, drink, or smoke in areas where chlorofluoroacetic acid is handled or stored.

[8]

Wash hands thoroughly with soap and water after handling.[8][9]

Keep containers tightly closed when not in use.[8][9]

Minimize the generation of dust or aerosols.[9]

Use non-sparking tools and take precautionary measures against static discharge.[11]

Protocol 2: Storage Requirements
Objective: To ensure the safe and stable storage of chlorofluoroacetic acid, preventing

degradation and accidental release.

Methodology:

Container: Store in the original, tightly sealed container.[8][9] If transferring, use a suitable,

labeled, and compatible container.
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Location:

Store in a cool, dry, and well-ventilated area designated as a "Corrosives Area".[9][11]

Store locked up and away from incompatible materials such as strong oxidizing agents

and strong bases.[8][10]

Do not store in aluminum or galvanized containers.[8]

Conditions to Avoid:

Keep away from heat, sparks, open flames, and other sources of ignition.[11]

Protect containers from physical damage and inspect them regularly for leaks.[8]

Protocol 3: Spill Response Protocol
Objective: To provide a systematic procedure for safely managing spills of chlorofluoroacetic
acid.

Methodology:

Immediate Actions:

Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Remove all sources of ignition.[11]

Don the appropriate PPE as described in Protocol 1.

Spill Containment and Cleanup:

Small Spills:

Contain the spill using an inert absorbent material such as sand, earth, vermiculite, or a

universal binder.[8][10] Do not use combustible materials like sawdust.
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Carefully sweep or wipe up the absorbed material.[9]

Place the waste into a suitable, clean, dry, and labeled container for hazardous waste

disposal.[8][9]

Large Spills:

Dike the spilled material to prevent it from spreading or entering waterways.[9][12]

Follow the procedure for small spills to absorb and collect the material.

Contact the institution's Environmental Health and Safety (EHS) department for

assistance.

Decontamination:

Clean the spill area thoroughly with a suitable decontamination solution (e.g., a dilute

solution of sodium bicarbonate or soda ash), followed by water.[8]

Wash all contaminated clothing before reuse; destroy contaminated shoes and other

leather items.[9]

Protocol 4: Waste Disposal Protocol
Objective: To outline the correct procedures for the disposal of chlorofluoroacetic acid waste

to comply with regulations.

Methodology:

Waste Characterization:

Chlorofluoroacetic acid is considered hazardous waste due to its corrosivity and toxicity.

[11]

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Neutralization (for dilute aqueous solutions only):
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Caution: Neutralization should only be performed by trained personnel on small volumes

of dilute corrosive waste that has no other hazardous characteristics.[13] Due to its

halogenated nature and potential for toxic byproducts, neutralization of concentrated

chlorofluoroacetic acid is not recommended. Consult your EHS department first.

If approved, slowly add a weak base (e.g., sodium bicarbonate, soda ash, or calcium

hydroxide) to the acidic solution while stirring in a fume hood.[13]

Monitor the pH. The final pH should be between 5.5 and 9.5.[13]

This neutralized solution may be eligible for drain disposal, but only with prior approval

from local authorities and the institutional EHS office.[13]

Containerization and Labeling:

Collect all waste, including contaminated absorbents and PPE, in a designated, sealed,

and properly labeled hazardous waste container.[12]

The label must clearly state "Hazardous Waste" and identify the contents

(Chlorofluoroacetic Acid).

Disposal Pathway:

Dispose of the hazardous waste through an authorized waste disposal contractor or your

institution's EHS department.[11][12]

Do not empty into drains or the environment.[10]

Treatment at an approved facility may involve incineration or other specialized chemical

treatments.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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